Cas no 6951-36-6 (1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1))

1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1) structure
6951-36-6 structure
Product Name:1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1)
CAS No:6951-36-6
MF:C34H68IN
MW:617.814903259277
CID:527130
PubChem ID:24186831
Update Time:2025-04-19

1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1)
    • 2-decyl-2-hexadecyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium,iodide
    • NSC55240
    • NSC-55240
    • SureCN2681309
    • SCHEMBL2681309
    • 2-Decyl-2-hexadecyloctahydro-1H-isoindol-2-ium iodide
    • 6951-36-6
    • DTXSID00637274
    • Inchi: 1S/C34H68N.HI/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-26-30-35(29-25-21-19-12-10-8-6-4-2)31-33-27-23-24-28-34(33)32-35;/h33-34H,3-32H2,1-2H3;1H/q+1;/p-1
    • InChI Key: PZYRHOYQUXBQST-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(CCCCCCCCCC)(CCCCCCCCCCCCCCCC)CC2CCCCC2C1

Computed Properties

  • Exact Mass: 490.53554
  • Monoisotopic Mass: 617.44
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 24
  • Complexity: 444
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 8.20800
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd